Cas no 2137710-53-1 (Ethyl 4-(oxolan-2-yl)pent-2-ynoate)

• Product Name: Ethyl 4-(oxolan-2-yl)pent-2-ynoate
• CAS No: 2137710-53-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5298418
• PubChem ID: 165951652
• Update Time: 2025-07-18

Ethyl 4-(oxolan-2-yl)pent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(oxolan-2-yl)pent-2-ynoate
• 2137710-53-1
• EN300-787148
• Ethyl 4-(oxolan-2-yl)pent-2-ynoate

• Inchi： 1S/C11H16O3/c1-3-13-11(12)7-6-9(2)10-5-4-8-14-10/h9-10H,3-5,8H2,1-2H3
• InChI Key： VBZRFSIOPOZJMW-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C#CC(=O)OCC)C

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 4-(oxolan-2-yl)pent-2-ynoate

Ethyl 4-(oxolan-2-yl)pent-2-ynoate (CAS No. 2137710-53-1): A Comprehensive Overview

Ethyl 4-(oxolan-2-yl)pent-2-ynoate (CAS No. 2137710-53-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and synthetic intermediates.

The molecular structure of Ethyl 4-(oxolan-2-yl)pent-2-ynoate consists of a pentynoic acid derivative linked to an oxolane ring, which imparts distinct chemical properties and reactivity. This configuration makes it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and metabolic stability. The presence of both a triple bond and an oxygen-containing heterocycle within the same molecule allows for diverse functionalization strategies, enabling the synthesis of structurally diverse analogs.

In recent years, there has been growing interest in the exploration of oxolane derivatives due to their versatile biological activities. Oxolane rings are known to enhance the solubility and bioavailability of drug candidates, making them particularly attractive for oral administration. Furthermore, the incorporation of such moieties into pharmacophores has been associated with improved pharmacokinetic profiles, including prolonged half-life and reduced toxicity.

The synthesis of Ethyl 4-(oxolan-2-yl)pent-2-ynoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and ring-closing metathesis, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic route but also allow for the introduction of various substituents at strategic positions within the molecule.

One of the most compelling aspects of Ethyl 4-(oxolan-2-yl)pent-2-ynoate is its potential as a building block for drug discovery. Researchers have leveraged its structural motif to develop novel compounds targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's ability to undergo further derivatization makes it an ideal candidate for structure-based drug design approaches, where computational modeling is used to predict binding interactions with biological targets.

Recent studies have highlighted the role of alkynoic acid derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The triple bond in Ethyl 4-(oxolan-2-yl)pent-2-ynoate provides a site for selective functionalization, allowing chemists to introduce diverse functional groups that can fine-tune biological activity. This flexibility has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The pharmaceutical industry has shown particular interest in developing small molecules that can interact with biological pathways involved in disease progression. Ethyl 4-(oxolan-2-yl)pent-2-ynoate has emerged as a key intermediate in this endeavor, providing a scaffold that can be modified to produce drugs with improved efficacy and selectivity. Its unique structural features make it well-suited for addressing complex diseases that require targeted interventions.

In conclusion, Ethyl 4-(oxolan-2-yl)pent-2-ynoate (CAS No. 2137710-53-1) represents a significant advancement in chemical synthesis and pharmaceutical research. Its versatile structure and reactivity make it an invaluable tool for developing new therapeutic agents with potential applications across multiple medical disciplines. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in the discovery and development of next-generation medicines.